2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(furan-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H21FN2O4S and its molecular weight is 380.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Activity
Researchers have synthesized acetamide derivatives bearing heterocyclic cores such as azinane and 1,3,4-oxadiazole, evaluating their antibacterial potentials. For example, certain derivatives have shown moderate inhibitory activity against bacterial strains like Salmonella typhi, Escherichia coli, Pseudomonas aeruginosa, Staphylococcus aureus, and Bacillus subtilis (Iqbal et al., 2017). These findings highlight the potential of these compounds in addressing bacterial infections.
Carbohydrate Chemistry
In carbohydrate chemistry, the protection of hydroxyl groups is crucial. A study demonstrated the utility of a 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl group for this purpose, showing its stability under various conditions and its application in synthesizing carbohydrate derivatives (Spjut et al., 2010). This underscores the role of such compounds in facilitating complex carbohydrate syntheses.
Pharmacological Evaluations
Several studies have synthesized and evaluated the pharmacological properties of acetamide derivatives. For instance, new series of N-substituted derivatives were synthesized and assessed for their antibacterial and anti-enzymatic potential. Compounds bearing a 4-chlorophenylsulfonyl moiety demonstrated promising activity against gram-negative bacterial strains and low potential against lipoxygenase (LOX) enzyme, indicating their potential therapeutic applications (Nafeesa et al., 2017).
Enzyme Inhibitory Activities
The enzyme inhibitory activities of synthesized compounds, including those with a sulfonamide or acetamide group, have been a focus area. Some compounds have shown promising activity against acetylcholinesterase and butyrylcholinesterase, important targets in Alzheimer's disease and other neurological disorders (Khalid et al., 2012).
Anti-tumor Activities
Research into the anti-tumor activities of novel sulfonamide derivatives has been conducted, with some compounds displaying potent effects against breast and colon cancer cell lines. This suggests the therapeutic potential of these compounds in cancer treatment (Ghorab et al., 2015).
Properties
IUPAC Name |
2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O4S/c19-14-6-8-17(9-7-14)26(23,24)21-10-2-1-4-15(21)12-18(22)20-13-16-5-3-11-25-16/h3,5-9,11,15H,1-2,4,10,12-13H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAHRDROFBZKDFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.